Cas no 68052-16-4 (4-[hydroxy(phenyl)methyl]benzene-1,3-diol)

• Product Name: 4-[hydroxy(phenyl)methyl]benzene-1,3-diol
• CAS No: 68052-16-4
• MF: C₁₃H₁₂O₃
• MW: 216.232583999634
• CID: 1723805
• PubChem ID: 107078
• Update Time: 2025-04-21

4-[hydroxy(phenyl)methyl]benzene-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 4-[hydroxy(phenyl)methyl]benzene-1,3-diol
• 1,3-benzenediol, 4-(hydroxyphenylmethyl)-
• 2,4-Dihydroxy-benzhydrol
• 4-[Hydroxy(phenyl)methyl]-1,3-benzenediol
• AKOS002433909
• 4-(hydroxy(phenyl)methyl)benzene-1,3-diol
• 68052-16-4
• SCHEMBL11865275
• DTXSID30887129
• 2,4-Dihydroxydiphenylcarbinol
• LVYZWDOXAIFVRX-UHFFFAOYSA-N

• Inchi： 1S/C13H12O3/c14-10-6-7-11(12(15)8-10)13(16)9-4-2-1-3-5-9/h1-8,13-16H
• InChI Key： LVYZWDOXAIFVRX-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)C1C=CC(=CC=1O)O

Computed Properties

• Exact Mass: 216.07866
• Monoisotopic Mass: 216.078644
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7
• XLogP3: 2.6

Experimental Properties

• Density: 1.318
• Boiling Point: 431.1°C at 760 mmHg
• Flash Point: 214.7°C
• Refractive Index: 1.664
• PSA: 60.69